Cas no 773872-55-2 ((2'-Fluoro-[1,1'-biphenyl]-3-yl)methanol)

• Product Name: (2'-Fluoro-[1,1'-biphenyl]-3-yl)methanol
• CAS No: 773872-55-2
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• CID: 552260
• PubChem ID: 1392549
• Update Time: 2025-04-19

(2'-Fluoro-[1,1'-biphenyl]-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2'-Fluoro-[1,1'-biphenyl]-3-yl)methanol
• [1,1'-Biphenyl]-3-methanol,2'-fluoro-
• [3-(2-fluorophenyl)phenyl]methanol
• 3-(2-FLUOROPHENYL)BENZYL ALCOHOL
• (2'-Fluoro[1,1'-biphenyl]-3-yl)methanol
• (2'-Fluorobiphenyl-3-yl)-methanol
• AKOS002683329
• BB 0224053
• DTXSID90362624
• 773872-55-2

• Inchi： 1S/C13H11FO/c14-13-7-2-1-6-12(13)11-5-3-4-10(8-11)9-15/h1-8,15H,9H2
• InChI Key： SDFKIHREAMQUPT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC=CC(CO)=C1

Computed Properties

• Exact Mass: 202.07900
• Monoisotopic Mass: 202.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.98500